1-(Biphenyl-4-yl)nonan-1-one

• Molecular Formula: C21H26O
• Molecular Weight: 294.4 g/mol
• IUPAC Name: 1-(4-phenylphenyl)nonan-1-one
• InChI: InChI=1S/C21H26O/c1-2-3-4-5-6-10-13-21(22)20-16-14-19(15-17-20)18-11-8-7-9-12-18/h7-9,11-12,14-17H,2-6,10,13H2,1H3
• InChI Key: PRBMKDZQCUPVBR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC(=O)C1=CC=C(C=C1)C2=CC=CC=C2

Description

1-(Biphenyl-4-yl)nonan-1-one is a synthetic organic compound featuring a biphenyl moiety linked to a nonanone chain via a ketone group. These compounds are typically synthesized for pharmaceutical, industrial, or biological research purposes, leveraging the biphenyl group’s aromatic stability and the ketone’s reactivity for functional modifications .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Biphenyl-4-yl-nonan-1-one can be synthesized through several methods, including the Suzuki-Miyaura coupling reaction. This reaction involves the coupling of a boronic acid derivative with a halide in the presence of a palladium catalyst . The reaction conditions typically include the use of a base such as potassium carbonate and a solvent like toluene or ethanol.

Industrial Production Methods: Industrial production of 1-Biphenyl-4-yl-nonan-1-one often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions: 1-Biphenyl-4-yl-nonan-1-one undergoes various chemical reactions, including:

Electrophilic Aromatic Substitution: This reaction involves the substitution of an electrophile on the aromatic ring of the biphenyl group.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding carboxylic acids or reduction to form alcohols.

Substitution Reactions: These reactions involve the replacement of a functional group with another group, often facilitated by reagents like halogens or nucleophiles.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate or chromium trioxide for oxidation reactions.

Reducing Agents: Lithium aluminum hydride or sodium borohydride for reduction reactions.

Catalysts: Palladium or platinum catalysts for coupling reactions.

Major Products Formed:

Oxidation: Formation of carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of various substituted biphenyl derivatives.

Scientific Research Applications

1-Biphenyl-4-yl-nonan-1-one has diverse applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development due to its unique structural properties.

Industry: Utilized in the production of materials such as liquid crystals and organic light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of 1-Biphenyl-4-yl-nonan-1-one involves its interaction with specific molecular targets and pathways. The biphenyl group can engage in π-π interactions with aromatic residues in proteins, potentially affecting their function. Additionally, the compound may interact with enzymes or receptors, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Key Compounds :

• 1-(Biphenyl-4-yl)-2-[4-(2-methoxyphenyl)-piperazin-1-yl]ethanone (3c)
• 1-(Biphenyl-4-yl)-2-[4-(2,3-dichlorophenyl)-piperazin-1-yl]ethanone (3k)

Properties and Findings :

• Pharmacological Activity : Both compounds exhibit dual anti-dopaminergic and anti-serotonergic activity, critical for atypical antipsychotic effects. Compound 3c showed a 40% reduction in catalepsy induction compared to standard antipsychotics, while 3k demonstrated superior receptor-binding affinity .
• QSAR Insights : Electron affinity (EA) and brain/blood partition coefficients (QPlogBB) were key predictors of anti-dopaminergic activity. Higher EA correlated with enhanced receptor interaction, while optimal QPlogBB values (0.5–1.2) ensured CNS penetration .

Table 1: Pharmacological Comparison of Antipsychotic Derivatives

Compound	Anti-Dopaminergic IC₅₀ (nM)	Anti-Serotonergic IC₅₀ (nM)	Catalepsy Induction (vs. Haloperidol)
3c	12.3 ± 1.2	18.7 ± 2.1	60% Lower
3k	8.9 ± 0.8	14.5 ± 1.6	55% Lower

Photoinitiator Morpholinopropanone Derivatives

Key Compound :

• 1-(Biphenyl-4-yl)-2-methyl-2-morpholinopropan-1-one (CAS 94576-68-8)

Properties and Findings :

• Synthesis : A three-step process (acylation, chlorination, morpholine reaction) achieves >85% yield without intermediate purification, emphasizing cost-efficiency and scalability .
• Applications : Used as a free-radical photoinitiator in UV-curable resins. Its biphenyl group enhances UV absorption, while the morpholine moiety stabilizes radical formation .

Table 2: Industrial vs. Pharmaceutical Biphenyl-Ketone Derivatives

Property	Photoinitiator (CAS 94576-68-8)	Antipsychotic (3c)
Primary Use	UV-curable coatings	CNS therapeutics
Key Functional Group	Morpholine	Piperazine
Synthesis Yield	85–90%	50–60%
Bioactivity	N/A	Dual anti-dopaminergic/serotonergic

Antimicrobial Biphenyl Chalcones

Key Compounds :

• (2E)-1-(Biphenyl-4-yl)-3-aryl-prop-2-en-1-one derivatives (C1–C10)

Properties and Findings :

• Activity : Exhibited MIC values of 10–40 µg/mL against Staphylococcus aureus and Candida albicans. Methoxy-substituted derivatives showed enhanced antifungal activity due to improved membrane penetration .
• Structural Advantage: The α,β-unsaturated ketone (chalcone) enables redox-mediated antioxidant effects, absent in saturated nonanone analogs .

NR4A1 Ligands with Nonanone Backbones

Key Compound :

• 1-(3,4,5-Trihydroxyphenyl)nonan-1-one

Properties and Findings :

• Mechanism : Binds to the ligand-binding domain (LBD) of nuclear receptor NR4A1, inducing mitochondrial apoptosis in cancer cells. The hydroxyl groups enhance solubility and receptor affinity compared to biphenyl derivatives .

Natural Nonanone Derivatives from Myristicaceae

Key Compounds :

• 1-(2-Hydroxy-6-methoxyphenyl)-9-(4-hydroxyphenyl)nonan-1-one (Myristica fatua)

Properties and Findings :

• Bioactivity: Demonstrates anti-inflammatory and antioxidant properties, attributed to phenolic substituents. Unlike synthetic biphenyl analogs, these compounds are glycosylated in natural sources, altering bioavailability .